Cas no 28299-41-4 (Benzene,1,1'-oxybis[methyl-)

• Product Name: Benzene,1,1'-oxybis[methyl-
• CAS No: 28299-41-4
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 262334
• PubChem ID: 78462
• Update Time: 2025-04-19

Benzene,1,1'-oxybis[methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-oxybis(2-methylbenzene)
• AI3-02478
• Ditolyl ether
• Tolyl ether
• Dimethyldiphenyl ether
• Baylectrol 4900
• Dicresyl ether
• EC 248-948-6
• DTXSID10892276
• 1-methyl-2-(2-methylphenoxy)benzene
• NS00008768
• 4731-34-4
• 28299-41-4
• Benzene, 1,1'-oxybis(2-methyl-
• CYXMOAZSOPXQOD-UHFFFAOYSA-N
• InChI=1/C14H14O/c1-11-7-3-5-9-13(11)15-14-10-6-4-8-12(14)2/h3-10H,1-2H
• benzene, 1,1'-oxybis[2-methyl-
• Di-o-tolyl ether
• Benzene, 1,1'-oxybis(methyl-
• bis(o-tolyl) ether
• MFCD00035807
• Benzene,1,1'-oxybis[methyl-
• SCHEMBL127000
• EINECS 225-233-7
• 2,2'-dimethyldiphenyl ether
• EINECS 248-948-6
• bis(2-methylphenyl) ether
• 1,1'-oxybis[methyl-benzen

• Inchi： 1S/C14H14O/c1-11-7-3-5-9-13(11)15-14-10-6-4-8-12(14)2/h3-10H,1-2H3
• InChI Key： CYXMOAZSOPXQOD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.2

Experimental Properties

• Density: 1.029
• Melting Point: 47-49 °C(lit.)
• Boiling Point: 285 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.56
• PSA: 9.23

Benzene,1,1'-oxybis[methyl- Security Information

• WGK Germany：2
• RTECS：DA6625000